Cas no 2167489-57-6 (1-oxaspiro4.5decane-4-sulfonyl chloride)

• Product Name: 1-oxaspiro4.5decane-4-sulfonyl chloride
• CAS No: 2167489-57-6
• MF: C₉H₁₅ClO₃S
• MW: 238.731600999832
• CID: 5807268
• PubChem ID: 165869160
• Update Time: 2025-10-28

1-oxaspiro4.5decane-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-oxaspiro4.5decane-4-sulfonyl chloride
• 1-oxaspiro[4.5]decane-4-sulfonyl chloride
• 2167489-57-6
• EN300-1451313

• Inchi： 1S/C9H15ClO3S/c10-14(11,12)8-4-7-13-9(8)5-2-1-3-6-9/h8H,1-7H2
• InChI Key： CGXNPMORDXKHPG-UHFFFAOYSA-N
• SMILES： ClS(C1CCOC21CCCCC2)(=O)=O

Computed Properties

• Exact Mass: 238.0430432g/mol
• Monoisotopic Mass: 238.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-oxaspiro4.5decane-4-sulfonyl chloride

Introduction to 1-oxaspiro4.5decane-4-sulfonyl chloride (CAS No: 2167489-57-6)

1-oxaspiro4.5decane-4-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 2167489-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic sulfonate derivative possesses a unique structural framework, combining a spirocyclic oxygen atom with a sulfonyl chloride functional group, making it a versatile intermediate in the synthesis of biologically active molecules.

The molecular structure of 1-oxaspiro4.5decane-4-sulfonyl chloride features a spiro center linking two six-membered rings, one of which contains an oxygen atom, while the other is substituted with a sulfonyl chloride group at the fourth position. This configuration imparts distinct reactivity and binding properties, making it a valuable building block for drug discovery and development. The presence of the sulfonyl chloride moiety enhances its utility as an electrophilic agent, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has increasingly focused on spirocyclic compounds due to their unique physicochemical properties and potential biological activities. Spirocycles are known for their rigidity and conformational stability, which can contribute to improved binding affinity and selectivity in drug candidates. Specifically, 1-oxaspiro4.5decane-4-sulfonyl chloride has been explored as a precursor in the synthesis of novel sulfonamide-based drugs, which are widely recognized for their therapeutic efficacy in various diseases.

One of the most compelling aspects of 1-oxaspiro4.5decane-4-sulfonyl chloride is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Sulfonamide derivatives have shown promise as kinase inhibitors due to their ability to interact with specific amino acid residues within the enzyme's active site. The spirocyclic structure of 1-oxaspiro4.5decane-4-sulfonyl chloride provides a scaffold that can be modified to enhance binding interactions with target kinases, potentially leading to the discovery of more effective therapeutic agents.

Recent studies have demonstrated the utility of 1-oxaspiro4.5decane-4-sulfonyl chloride in the synthesis of protease inhibitors as well. Proteases are another class of enzymes that are essential for various biological processes, and their overactivity or misregulation is associated with several pathological conditions. By leveraging the electrophilic nature of the sulfonyl chloride group, researchers have been able to develop potent protease inhibitors that exhibit high selectivity and low toxicity. These findings highlight the compound's potential as a key intermediate in antiviral and anti-inflammatory drug development.

The synthesis of 1-oxaspiro4.5decane-4-sulfonyl chloride typically involves multi-step organic transformations, starting from readily available precursors such as cyclopentanone and cyclohexanone derivatives. The spirocyclic core is formed through intramolecular cyclization reactions, followed by functionalization at the desired positions using sulfonylation techniques. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis strategies, have been employed to improve yield and enantioselectivity.

The chemical reactivity of 1-oxaspiro4.5decane-4-sulfonyl chloride makes it an attractive candidate for further derivatization into more complex molecules. The sulfonyl chloride group can be readily converted into sulfonamides, sulfonates, or other pharmacologically relevant functional groups through nucleophilic aromatic substitution or hydrolysis reactions. This flexibility allows chemists to tailor the compound's properties for specific applications, such as designing ligands for metalloproteinase inhibition or developing novel antimicrobial agents.

In conclusion, 1-oxaspiro4.5decane-4-sulfonyl chloride (CAS No: 2167489-57-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery. Its role as an intermediate in synthesizing kinase inhibitors and protease inhibitors underscores its importance in developing next-generation therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like 1-oxaspiro4.5decane-4-sulfonyl chloride will undoubtedly play a crucial role in shaping the future of medicinal chemistry.